Cas no 1880563-29-0 (3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one
• CAS No: 1880563-29-0
• MF: C₉H₁₅F₃N₂O₂
• MW: 240.222812891006
• CID: 4775178
• Update Time: 2025-11-01

3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one
• 3-amino-1-[4-hydroxy-4-(trifluoromethyl)piperidin-1-yl]propan-1-one
• 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C9H15F3N2O2/c10-9(11,12)8(16)2-5-14(6-3-8)7(15)1-4-13/h16H,1-6,13H2
• InChI Key： OACFMLLMAJTDNJ-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(CCN)=O)CC1)O)(F)F

Computed Properties

• Exact Mass: 240.10856221 g/mol
• Monoisotopic Mass: 240.10856221 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6
• Molecular Weight: 240.22

Additional information on 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one

Introduction to 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1880563-29-0)

3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1880563-29-0, features a unique structural framework that combines an amino group, a hydroxyl-substituted piperidine ring, and a trifluoromethyl moiety. Such structural characteristics not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in modern medicinal chemistry. The electron-withdrawing nature of the trifluoromethyl group can enhance the metabolic stability of drug candidates, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, compounds incorporating trifluoromethyl groups have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions.

The piperidine ring in the molecular structure of 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one further contributes to its pharmacological relevance. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The hydroxyl group attached to the piperidine ring introduces additional functionality, which can be exploited for selective interactions with biological targets or for modulating drug solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The combination of the amino group, hydroxyl-substituted piperidine ring, and trifluoromethyl moiety in 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one suggests potential applications as an intermediate in the synthesis of novel therapeutic agents. For instance, this compound could serve as a precursor for developing kinase inhibitors, which are critical in targeted cancer therapies.

In the context of drug discovery, the versatility of 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one lies in its ability to undergo further functionalization. Researchers can modify its structure to optimize pharmacological properties such as potency, selectivity, and toxicity profiles. The compound’s unique scaffold also makes it a valuable candidate for structure-based drug design (SBDD), where high-resolution crystal structures of target proteins guide the development of tailored inhibitors.

Moreover, the increasing interest in fluorinated compounds stems from their enhanced binding affinity and resistance to metabolic degradation. The trifluoromethyl group in particular has been shown to improve the bioavailability of oral drugs by reducing their susceptibility to enzymatic degradation. This property is particularly relevant for developing long-lasting treatments that require fewer dosing intervals.

The hydroxyl group in 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one also offers opportunities for further chemical manipulation. Hydroxyl groups can participate in hydrogen bonding interactions with biological targets, which is crucial for achieving high specificity in drug design. Additionally, they can be used to introduce solubility-enhancing moieties or to facilitate prodrug formulations.

Current research trends indicate that compounds with piperidine scaffolds are being explored for their potential in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of piperidine derivatives to cross the blood-brain barrier makes them attractive candidates for CNS-targeted therapies. The presence of both an amino group and a hydroxyl group in 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one suggests that it could be modified to interact with neurotransmitter receptors or enzyme targets involved in these conditions.

In conclusion, 3-Amino-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-ylopropananone (CAS No. 1880563- 29) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising an amino group, a hydroxyl-substituted piperidine ring, and a trifluoromethyl moiety—make it a versatile intermediate with potential applications across multiple therapeutic areas. The ongoing advancements in drug discovery methodologies, particularly those involving computational chemistry and structure-based drug design, are likely to enhance our understanding of its pharmacological profile and utility. As research continues, this compound may emerge as a key building block for developing next-generation therapeutics.